Cas no 66820-73-3 (Thiophene, 3,4-bis(ethylthio)-)

• Product Name: Thiophene, 3,4-bis(ethylthio)-
• CAS No: 66820-73-3
• MF: C₈H₁₂S₃
• MW: 204.375878334045
• CID: 395731
• PubChem ID: 12933457
• Update Time: 2025-04-19

Thiophene, 3,4-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3,4-bis(ethylthio)-
• 3,4-bis(ethylsulfanyl)thiophene
• 3,4-bis(ethylmercapto)thiophene
• 66820-73-3
• DTXSID70513334

• Inchi： 1S/C8H12S3/c1-3-10-7-5-9-6-8(7)11-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： MCSOFSNLIDVKRH-UHFFFAOYSA-N
• SMILES： S(CC)C1=CSC=C1SCC

Computed Properties

• Exact Mass: 204.01026
• Monoisotopic Mass: 204.01011390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 93.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 0